Cas no 1782792-99-7 (1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol
• CAS No: 1782792-99-7
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 6075358
• PubChem ID: 84712065
• Update Time: 2025-06-08

1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol
• 1782792-99-7
• EN300-1921049

• Inchi： 1S/C12H14BrNO/c1-12(2,15)7-10-6-8-5-9(13)3-4-11(8)14-10/h3-6,14-15H,7H2,1-2H3
• InChI Key： BJXLWTCERHQXLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC(C)(C)O)N2

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36Ų

Additional information on 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol

Chemical Profile of 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol (CAS No. 1782792-99-7)

1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol, identified by its CAS number 1782792-99-7, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a 5-bromo-1H-indole moiety linked to a 2-methylpropan-2-ol backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic components makes it a versatile scaffold for further derivatization and functionalization, which are crucial steps in drug discovery processes.

The 5-bromo-1H-indole fragment is particularly noteworthy, as indole derivatives are well-documented for their roles in various biological pathways. Indole-based compounds have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The bromine substituent at the 5-position enhances the reactivity of the indole ring, making it amenable to cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to novel pharmacophores with enhanced binding affinity and selectivity.

Moreover, the 2-methylpropan-2-ol group introduces a secondary alcohol functionality, which can serve as a site for further chemical modifications. Alcohols are versatile handles that can be oxidized to aldehydes or ketones, reduced to primary or secondary alcohols, or converted into esters or amides. Such transformations are essential in medicinal chemistry for optimizing pharmacokinetic properties, solubility, and metabolic stability of drug candidates.

Recent advancements in the field of computational chemistry have enabled the rapid screening of compounds like 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol for potential biological activity. Machine learning models, trained on large datasets of known bioactive molecules, can predict the binding affinity of this compound to various protein targets. This approach has significantly accelerated the drug discovery pipeline by allowing researchers to prioritize promising candidates based on their predicted efficacy and selectivity.

In vitro studies have begun to explore the pharmacological profile of 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol. Initial assays suggest that this compound exhibits moderate activity against certain kinases and transcription factors, which are implicated in cancer progression. The 5-bromoindole moiety appears to be critical for interacting with these targets, while the alcohol group may modulate the compound's solubility and cell permeability. Further research is needed to fully elucidate its mechanism of action and to identify potential side effects.

The synthesis of 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The synthesis typically begins with the bromination of indole at the 5-position using bromine or N-bromosuccinimide (NBS). This step is followed by nucleophilic substitution or cross-coupling reactions to introduce the methylpropan-2-ol moiety. Palladium-catalyzed coupling reactions are often employed due to their high efficiency and selectivity.

The importance of this compound is further underscored by its utility in generating libraries of analogs for high-throughput screening (HTS). By systematically varying substituents on either the indole ring or the alcohol group, researchers can identify structural features that enhance biological activity. Such libraries are instrumental in identifying lead compounds that can be optimized through iterative rounds of synthesis and testing.

Future directions in the study of 1-(5-bromo-1H-indol-2-yl)-2-methylpropan-2-ol may include exploring its role in modulating immune responses. Indole derivatives have been shown to influence immune cell function through interactions with receptors such as TLRs (Toll-like receptors) and GPR35 (G-protein coupled receptor 35). Understanding how this compound interacts with these pathways could open new avenues for treating autoimmune diseases or infections.

The development of novel synthetic methodologies is also crucial for advancing research in this area. Techniques such as flow chemistry and photoredox catalysis offer new ways to construct complex molecules efficiently and sustainably. These methods not only improve yields but also reduce waste, aligning with green chemistry principles.

In conclusion, 1-(5-bromo-1H-indol-2-ylyl)-2-methylpropan-l-lrol (CAS No. 178279297) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.